Cas no 1361540-86-4 (4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl)

• Product Name: 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl
• CAS No: 1361540-86-4
• MF: C₁₃H₈Cl₃FO
• MW: 305.55942440033
• CID: 4790221
• Update Time: 2025-10-31

4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3FO/c1-18-11-6-7(17)2-3-8(11)9-4-5-10(14)13(16)12(9)15/h2-6H,1H3
• InChI Key： ZDEVWQDJJUHOAM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl

Chemical Profile of 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl (CAS No. 1361540-86-4)

4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl, identified by the CAS number 1361540-86-4, is a specialized organic compound belonging to the biphenyl family. This compound features a unique structural arrangement characterized by the presence of a fluoro group at the 4' position, a methoxy group at the 2' position, and three chlorine atoms substituting at the 2, 3, and 4 positions of the biphenyl core. Such structural features make it of significant interest in the field of synthetic chemistry and pharmaceutical research.

The biphenyl core itself is a well-documented scaffold in medicinal chemistry, known for its stability and ability to interact with biological targets. The introduction of halogen atoms, particularly chlorine and fluorine, into this framework enhances its electronic properties and influences its reactivity. The specific substitution pattern in 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl imparts distinct chemical characteristics that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing attention on halogenated biphenyl derivatives due to their potential applications in agrochemicals and pharmaceuticals. The fluoro group, in particular, is renowned for its ability to modulate metabolic stability and binding affinity in drug candidates. For instance, fluorine substitution can prevent rapid metabolism by enzymes such as cytochrome P450 enzymes, thereby extending the half-life of a drug molecule. Similarly, the methoxy group can serve as a hydrogen bond acceptor or donor, influencing the binding mode of the compound to its target.

The presence of multiple chlorine atoms on the biphenyl ring further enhances the electrophilicity of 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl, making it a versatile building block for further functionalization. This property has been exploited in various synthetic pathways where electrophilic aromatic substitution reactions are employed to introduce additional functional groups or to link this compound to other molecular fragments.

One notable application of this compound is in the development of novel materials with tailored electronic properties. Halogenated biphenyls are known to exhibit interesting charge transport characteristics when incorporated into organic semiconductors or liquid crystal displays (LCDs). The electron-withdrawing nature of chlorine atoms can enhance the electron mobility of these materials, making them suitable for use in optoelectronic devices.

From a pharmaceutical perspective, 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl has been investigated as a precursor in the synthesis of potential therapeutic agents. Researchers have explored its utility in creating derivatives that target specific biological pathways. For example, modifications at the fluoro and methoxy positions have been shown to influence receptor binding affinity and selectivity. Such fine-tuning is crucial for developing drugs with improved efficacy and reduced side effects.

The synthesis of 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl typically involves multi-step organic reactions starting from commercially available biphenyl derivatives. Key steps often include halogenation reactions followed by selective fluorination and methylation. Advanced synthetic techniques such as cross-coupling reactions have also been employed to construct the desired structure efficiently. The optimization of these synthetic routes is essential for ensuring high yields and purity levels required for industrial applications.

In terms of analytical characterization, 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl is typically analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are used for purification and quantification purposes.

The safety profile of 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl is another critical aspect that has been studied extensively. While halogenated aromatic compounds can pose certain hazards if mishandled—such as skin irritation or respiratory issues—proper handling protocols ensure that risks are minimized. Industrial-scale production requires adherence to stringent safety guidelines to protect workers and environmental integrity.

Future research directions involving 4'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl may focus on expanding its applications in drug discovery and materials science. Advances in computational chemistry could aid in predicting new derivatives with enhanced properties before experimental synthesis begins. Similarly，innovations in green chemistry may lead to more sustainable synthetic routes that reduce waste and energy consumption.

In conclusion, 4'-Fluoro-2'-methoxy-2,3',trichlorobiphenyl (CAS No.1361540-86- 4) represents an important intermediate with diverse applications across multiple industries. Its unique structural features make it valuable for synthesizing complex molecules with tailored properties, while ongoing research continues to uncover new possibilities for its use in pharmaceuticals、agrochemicals，and advanced materials。